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Compound of Interest

3,5-Dimethyl-2-
Compound Name:

methoxyacetophenone
CAS No.: 147623-18-5; 55169-98-7
Cat. No.: B2457890

Get Quote

Executive Summary & Chemical Identity[1][2]

3,5-Dimethyl-2-methoxyacetophenone (CAS: 55169-98-7) is a specialized aromatic ketone
used primarily as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its
structural motif—an acetophenone core substituted with a methoxy group and two methyl
groups—imparts specific electronic and steric properties valuable for building complex
pharmacophores.

This guide moves beyond the standard SDS to provide a mechanistic understanding of the
hazards, stability profiles, and operational protocols required for safe laboratory handling.

Chemical Identification Table
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Parameter Detail

Chemical Name 3,5-Dimethyl-2-methoxyacetophenone

1-(2-methoxy-3,5-dimethylphenyl)ethanone; 2'-

Synonyms Methoxy-3',5'-dimethylacetophenone

CAS Number 55169-98-7

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol

SMILES CC1=CC(=C(C(=C1)C)OC)C(=0)C

Structural Class Substituted Acetophenone / Anisole Derivative

Hazard Profiling: Mechanistic Insights

Standard GHS classifications list hazards, but they rarely explain why a molecule behaves that
way. Understanding the mechanism is key to effective risk mitigation.

GHS Classification & Mechanistic Basis
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Hazard Code

Classification

Mechanistic Explanation

H302

Harmful if Swallowed

Bioavailability: Acetophenone
derivatives are lipophilic,
allowing rapid absorption
through the gastrointestinal
tract. Once absorbed,
metabolic activation (often via
CYP450 enzymes) can
produce reactive intermediates
that deplete glutathione or bind

to cellular proteins.

H315

Causes Skin Irritation

Dermal Penetration: The
methoxy and methyl groups
increase lipophilicity (LogP >
2.5 estimated), facilitating
penetration of the stratum
corneum. The ketone moiety
can react with skin proteins
(Schiff base formation) or
cause defatting, leading to

erythema and inflammation.

H319

Causes Serious Eye Irritation

Mucosal Sensitivity: Direct
contact disrupts the tear film
lipid layer. The compound acts
as a solvent and irritant to the
corneal epithelium, triggering
an immediate pain response

and potential conjunctivitis.

H335

May Cause Respiratory

Irritation

Volatility & Reactivity: While
not highly volatile, aerosols or
dusts generated during
weighing can deposit in the
upper respiratory tract.

Localized irritation occurs due
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to the compound's interaction

with mucosal membranes.

Risk Mitigation & Handling Protocols

Effective safety is not just about wearing gloves; it is about engineering controls and workflow
design.

Engineering Controls

o Primary Containment: All handling of open containers (weighing, transfer) must occur within
a certified Chemical Fume Hood operating at a face velocity of 80-100 fpm.

» Atmosphere: For large-scale synthesis (>50g), handle under an inert atmosphere (Nitrogen
or Argon) to prevent moisture absorption and potential oxidative degradation, although the
compound is relatively stable in air.

Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH-approved N95 (for solids) or half-mask respirator with organic vapor
cartridges (if heating/nebulizing).

e Dermal: Nitrile gloves (minimum thickness 0.11 mm) are generally sufficient for incidental
splash protection. For prolonged contact, use Silver Shield® or Viton® laminates.

e Ocular: Chemical splash goggles. Safety glasses are insufficient due to the risk of liquid
splash or dust migration.

Visualized Handling Workflow

The following diagram outlines the logical flow for handling this compound to minimize
exposure risks.
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Start: Material Retrieval

Inspect Container
(Crystals/Residue on Cap?)

Don PPE:
Nitrile Gloves + Goggles + Lab Coat

Transfer to Fume Hood
(Face Velocity > 80 fpm)

Open Sash 18 inches

Weighing Protocol
(Use Anti-Static Balance)

Minimize Air Exposure

Solubilization
(Add Solvent immediately to suppress dust)

Decontaminate Area
(Soap + Water Wash)

Waste Disposal
(Non-Halogenated Organic)

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) workflow for handling 3,5-Dimethyl-2-
methoxyacetophenone in a research setting.
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Emergency Response Protocols

In the event of exposure, immediate and correct action is critical. The following decision tree
guides the response to spills or bodily contact.

1
. w | Wash with Soap & Water 1
Sim Gz "1 (15 mins) - NO Solvents |

—_— o If irritation persists
v
i ]
|

> Flush at Eyewash Stn ! Always Seek Medical Attention
Eye ez 1 (15 mins, hold eyelids open) 1 (Bring SDS)
_Z __ Z1 If dyspnea occurs
Incident Detected e osure y o 2 re—mmee——————

X w | Move to Fresh Air
Inhalation "1 Support Breathing

|
i
: ! Absorb with Vermiculite 1 Dispose as Haz Waste
Bench Spill —Pi Place in sealed bag | Hazardous Waste Stream
_________________ 1

Click to download full resolution via product page

Figure 2: Emergency response decision matrix. Note: Never use solvents (ethanol/acetone) to
wash skin, as this enhances absorption.

Physicochemical Properties[1][5][6][7][8][9]

Note: Experimental data for this specific isomer is limited. Values marked with () are predicted
based on structural analogs (e.g., 2',4'-dimethylacetophenone).*
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Property Value | Description Source/Note

i ) ] o Analogous compounds melt
Physical State Solid (low melting) or Liquid

30-50°C
Boiling Point ~240-250 °C (estimated) Based on MW and polarity
Melting Point ~30-45 °C (estimated)
Flash Point > 100 °C Predicted (Closed Cup)
Density ~1.05-1.09 g/cm?
Solubility (Water) Insoluble / Very Low Lipophilic nature
Solubility (Organic) Soluble in Ethanol, DEM, Ethy! Standard for acetophenones
Acetate
Partition Coeff (LogP) ~25-3.0 Predicted

Stability & Reactivity
Chemical Stability

Stable under recommended storage conditions (Ambient temperature, dry, dark).

Conditions to Avoid[12][13][14][15][16]

o Light: Acetophenones can undergo photochemical changes (Norrish type reactions) upon
prolonged UV exposure. Store in amber vials.

e Heat: Avoid temperatures >50°C unless under reflux.

Incompatible Materials

» Strong Oxidizing Agents: Can oxidize the methyl groups to carboxylic acids or the methoxy
group.

o Strong Bases: The alpha-protons (on the acetyl group) are acidic. Strong bases (e.g., NaH,
LDA) will deprotonate this position, leading to enolate formation. While this is useful for
synthesis, uncontrolled contact causes exothermic reactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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